N-[(2-methoxyphenyl)methyl]-7-methylthieno[3,2-d]pyrimidin-4-amine
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Description
“N-[(2-methoxyphenyl)methyl]-7-methylthieno[3,2-d]pyrimidin-4-amine” is a derivative of pyrimidine, a class of organic compounds that are widely used in medicinal chemistry . Pyrimidines are the building blocks of many natural compounds such as vitamins, liposaccharides, and antibiotics . They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science .
Synthesis Analysis
The synthesis of “this compound” and its derivatives involves a series of chemical reactions . The process starts with the design and synthesis of a series of new N4-alkyl-N2-phenyl-pyrrolo[3,2-d]pyrimidine-2,4-diamine derivatives . Different substituents are introduced into the N2-benzene ring, 4-NH2, and 5-NH position of the structure .Molecular Structure Analysis
The molecular structure of “this compound” is complex and involves a combination of pyrimidine and pyridine rings . Pyridopyrimidines and other N-heterocycles are of great interest due to their biological potential .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” are complex and require careful control of conditions . After a certain period of irradiation, the formation of the compound may not be complete, and reagents may be recovered in the final mixture .Mechanism of Action
Target of Action
Similar compounds, such as pyrido[2,3-d]pyrimidine derivatives, have been reported to target dihydrofolate reductase (dhfr), tyrosine-protein kinase transforming protein abl, map kinases, and biotin carboxylase . These targets play crucial roles in various cellular processes, including cell cycle regulation and signal transduction.
Mode of Action
Similar compounds have been shown to inhibit their targets, leading to changes in cellular processes . For instance, CDK inhibitors can halt the cell cycle, preventing cell proliferation .
Biochemical Pathways
Compounds that target kinases like cdks can influence the cell cycle and transcription pathways . Inhibition of these pathways can lead to cell cycle arrest and altered gene expression, impacting cellular growth and function.
Pharmacokinetics
The degree of lipophilicity of a compound can influence its adme (absorption, distribution, metabolism, and excretion) properties . A compound with high lipophilicity, for example, can easily diffuse into cells, potentially enhancing its bioavailability .
Result of Action
Similar compounds have shown antiproliferative activities against cancer cells . This suggests that the compound could potentially inhibit cell growth and proliferation.
properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-7-methylthieno[3,2-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3OS/c1-10-8-20-14-13(10)17-9-18-15(14)16-7-11-5-3-4-6-12(11)19-2/h3-6,8-9H,7H2,1-2H3,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLNCZGRXXOBESR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC2=C1N=CN=C2NCC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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